Cas no 1805652-24-7 (Methyl 6-chloro-2,3,4-trifluorobenzoate)

• Product Name: Methyl 6-chloro-2,3,4-trifluorobenzoate
• CAS No: 1805652-24-7
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 4953474
• Update Time: 2023-08-22

Methyl 6-chloro-2,3,4-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2,3,4-trifluorobenzoate

• Inchi： 1S/C8H4ClF3O2/c1-14-8(13)5-3(9)2-4(10)6(11)7(5)12/h2H,1H3
• InChI Key： PYIIFTKFRKKZOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1C(=O)OC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3